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Compound of Interest

\

4-Methyl-2-
Compound Name:
(methylamino)nicotinaldehyde

Cat. No.: B11806392

Get Quote

Physicochemical Profile & Stability

Analyte: 4-Methyl-2-(methylamino)nicotinaldehyde

CAS: 1289140-09-5

Formula: CsH10N20

Molecular Weight: 150.18 g/mol

pKa (Calculated): ~6.2 (Pyridine ring N) / ~10.5 (Secondary amine, though conjugation
lowers this).

Critical Stability Warning: The C3-aldehyde group is susceptible to aerobic oxidation to the
corresponding carboxylic acid (4-Methyl-2-(methylamino)nicotinic acid). Samples must be
prepared in degassed solvents and analyzed within 24 hours.

Analytical Strategy Overview

We define two distinct protocols based on the analytical goal:
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e Protocol A (High-Throughput QC): A robust HPLC-UV method for assay and purity analysis
(Limit of Quantitation ~0.1%).

» Protocol B (Trace Impurity Screening): A high-sensitivity LC-MS/MS method for genotoxic
impurity (GTI) screening or trace residue analysis (Limit of Quantitation ~1-5 ng/mL).
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Figure 1: Decision tree for selecting the appropriate analytical workflow based on sensitivity
requirements.

Protocol A: HPLC-UV (Assay & Purity)

Scope: Routine quality control, synthesis monitoring, and purity assessment. Rationale: The
conjugated pyridine-aldehyde system provides a strong chromophore. A phosphate buffer at pH
6.5 is selected to ensure the amine is partially protonated but suppresses silanol activity on the
column, minimizing tailing.

Instrument Parameters
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Parameter

Setting

Column

Phenomenex Kinetex EVO C18 (250 x 4.6 mm,

5 um) or equivalent base-deactivated column.

Mobile Phase A

20 mM Potassium Phosphate Buffer (pH 6.5)

Mobile Phase B

Acetonitrile (HPLC Grade)

Flow Rate

1.0 mL/min

Column Temp

30°C

Detection UV @ 230 nm (Primary), 254 nm (Secondary)
Injection Vol 10 pL
Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B
0.0 90 10
15.0 40 60
20.0 40 60
20.1 90 10
25.0 90 10

Sample Preparation

o Stock Solution: Dissolve 10 mg of standard in 10 mL of Acetonitrile:Water (50:50). (Conc:

1000 pg/mL).

o Working Standard: Dilute Stock to 50 pg/mL using Mobile Phase A.

 Stability Note: Store stock solutions at 4°C in amber vials. Discard after 48 hours to prevent

aldehyde oxidation.

Protocol B: LC-MS/MS (Trace Analysis)
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Scope: Quantifying trace levels of the aldehyde in drug substances (API) or biological matrices.
Rationale: Electrospray lonization (ESI) in positive mode is highly efficient for the basic
methylamino group. Ammonium formate is used to maintain ionization while ensuring volatility.

Instrument Parameters
Parameter Setting

Triple Quadrupole LC-MS/MS (e.g., Agilent 6400

System )
or Sciex QTRAP)
lon Source ESI Positive (ESI+)
Column Waters XBridge C18 (100 x 2.1 mm, 3.5 um)

) 10 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase A

in Water
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Flow Rate 0.3 mL/min

MS/MS Transitions (MRM Mode)

e Precursor lon (Q1): 151.1 m/z [M+H]*
e Quantifier lon (Q3): 120.1 m/z (Loss of -OCHs or methylamine fragment)
o Qualifier lon (Q3): 92.1 m/z (Pyridine ring fragment)

e Collision Energy: Optimized per instrument (Start at 15-25 eV).

Validation Criteria (ICH Q2 R1/R2)

To ensure "Trustworthiness" as required, the method must meet these self-validating criteria
before routine use:
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Validation Parameter

Acceptance Criteria

Troubleshooting

System Suitability

Tailing Factor (T) < 1.5

If T> 1.5, increase buffer
concentration or column

temperature.

Linearity (R?)

> 0.999 over 50-150% target

conc.

If non-linear, check detector

saturation at high conc.

Precision (RSD)

< 2.0% (n=6 injections)

High RSD often indicates
autosampler stability issues
(oxidation).

Accuracy (Recovery)

98.0% — 102.0%

Low recovery suggests
degradation during prep. Keep

samples cold.

LOD (Signal-to-Noise)

SIN > 3:1

For LC-MS, ensure source is
clean; amine background can
be high.

Mechanistic Troubleshooting: The Aldehyde Risk

The primary failure mode for this analysis is the in situ oxidation of the aldehyde.

4-Methyl-2-(methylamino)
nicotinaldehyde

(Target Analyte)

Oxidation (Air/Light)

4-Methyl-2-(methylamino)
nicotinic acid
(Artifact Peak)

PREVENTION:
1. Use Amber Glass
2. Degas Solvents
3. Keep at 4°C
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Figure 2: Degradation pathway showing the conversion of the target aldehyde to its carboxylic
acid form, which elutes earlier in Reverse Phase chromatography.

Correction Strategy: If an unknown peak appears at a Relative Retention Time (RRT) of ~0.85-
0.90, it is likely the oxidized acid. Confirm by injecting a forced degradation sample (analyte +
3% H2032). If the main peak drops and the RRT 0.90 peak grows, your sample preparation must
be performed under inert atmosphere (Nitrogen purge).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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